Cas no 1267665-75-7 (4-4-(chloromethyl)-1,3-oxazol-2-ylpyridine)

• Product Name: 4-4-(chloromethyl)-1,3-oxazol-2-ylpyridine
• CAS No: 1267665-75-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD18073680
• CID: 5216938
• PubChem ID: 82125801
• Update Time: 2025-06-08

4-4-(chloromethyl)-1,3-oxazol-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine
• Pyridine, 4-[4-(chloromethyl)-2-oxazolyl]-
• 4-4-(chloromethyl)-1,3-oxazol-2-ylpyridine

• MDL： MFCD18073680
• Inchi： 1S/C9H7ClN2O/c10-5-8-6-13-9(12-8)7-1-3-11-4-2-7/h1-4,6H,5H2
• InChI Key： RWGDNYVYQXCYHH-UHFFFAOYSA-N
• SMILES： ClCC1=COC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-4-(chloromethyl)-1,3-oxazol-2-ylpyridine

4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine: A Comprehensive Overview

4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine (CAS No. 1267665-75-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine.

Chemical Structure and Properties

4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine is a heterocyclic compound that combines a pyridine ring with a 1,3-oxazole moiety. The presence of a chloromethyl group on the oxazole ring adds reactivity and functional versatility to the molecule. The molecular formula of 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine is C₁₀H₉ClN₂O, and its molecular weight is approximately 196.64 g/mol. This compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.

The chemical structure of 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine can be represented as follows:

            Cl
            |
            C - N - C
            |   |   |
            C - C - C
            |   |   |
            N - C - O
            |
            C
            |
            N
        

The presence of the chloromethyl group on the oxazole ring allows for various chemical modifications and derivatizations, making it a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine can be achieved through several routes. One common method involves the reaction of 2-chloromethyl oxazole with 4-pyridinylmagnesium bromide in an appropriate solvent such as tetrahydrofuran (THF). The reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

            2-Chloromethyl oxazole + 4-Pyridinylmagnesium bromide → 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine
        

An alternative synthetic route involves the condensation of 2-aminoethanol with chloroacetyl chloride to form 2-chloroacetoxyethanamine. This intermediate is then reacted with pyridine in the presence of an acid catalyst to yield 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine.

            2-Aminoethanol + Chloroacetyl chloride → 2-Chloroacetoxyethanamine
            2-Chloroacetoxyethanamine + Pyridine → 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine
        

Biological Activities and Applications

4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine has been extensively studied for its biological activities and potential therapeutic applications. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. Studies have demonstrated that it can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a lead molecule for the development of novel anti-cancer drugs.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have further expanded our understanding of the potential applications of 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the growth of multidrug-resistant bacteria by disrupting their cell wall integrity. This discovery opens up new possibilities for developing antibiotics that can combat drug-resistant infections.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of 4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine-based derivatives as potent inhibitors of protein-protein interactions (PPIs). The researchers found that these derivatives can selectively target specific PPIs involved in disease pathways, offering a promising approach for treating conditions such as Alzheimer's disease and cancer.

Conclusion

4-(4-(Chloromethyl)-1,3-oxazol-2-yl)pyridine (CAS No. 1267665-75-7) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing novel therapeutic agents. Recent research advancements have further highlighted its potential in areas such as anti-inflammatory therapy, cancer treatment, antibiotic development, and protein-protein interaction inhibition. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing medical science.